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Abstract

Deoxycorticosterone acetate (DOCA) is a synthetic steroid hormone and a potent
mineralocorticoid receptor agonist.[1][2] As a precursor to aldosterone, it plays a crucial role in
the regulation of electrolyte and water balance by promoting sodium retention and potassium
excretion.[3][4] This guide provides a comprehensive overview of DOCA, including its chemical
properties, mechanism of action, synthesis, and applications in both research and therapeutics.
Detailed experimental protocols and quantitative data are presented to support its use in
laboratory and clinical settings.

Introduction

Deoxycorticosterone acetate, also known as 11-deoxycorticosterone 21-acetate, is a synthetic
analog of the naturally occurring steroid hormone deoxycorticosterone.[5][6] It is widely utilized
in biomedical research to induce experimental models of hypertension and renal injury.[1][2]
Clinically, it serves as a replacement therapy for mineralocorticoid deficiency in conditions such
as adrenal insufficiency.[7][8][9] The acetate ester form enhances its solubility and
bioavailability for administration.[3]
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Physicochemical Properties

Deoxycorticosterone acetate is a white to off-white crystalline powder.[3] Its chemical and

physical properties are summarized in the table below.

Property Value Reference
Chemical Formula C23H3204 [6]
Molecular Weight 372.5 g/mol [6]

CAS Number 56-47-3 [6]

Melting Point 155-161 °C

Soluble in organic solvents
such as DMSO, DMF, and

Solubilit 2][6][7
Y Ethanol. Sparingly soluble in SR
water.
UV Absorption (Amax) 240 nm [6]

Mechanism of Action

Deoxycorticosterone acetate exerts its effects primarily through its agonistic activity on the

mineralocorticoid receptor (MR).[1][10] The binding of DOCA to the MR initiates a signaling

cascade that ultimately regulates gene expression in target tissues, predominantly the distal

tubules and collecting ducts of the kidneys.

Signaling Pathway

The signaling pathway of deoxycorticosterone acetate is depicted in the following diagram:
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Caption: DOCA signaling pathway in a target cell.

Upon entering the cell, DOCA binds to the mineralocorticoid receptor, which is located in the
cytoplasm in a complex with heat shock proteins. This binding causes the dissociation of the
heat shock proteins and the translocation of the DOCA-MR complex into the nucleus. Inside
the nucleus, the complex binds to mineralocorticoid response elements on the DNA, leading to
the transcription of specific genes. The resulting proteins, such as the epithelial sodium channel
(ENaC) and the Na+/K+-ATPase, increase sodium and water reabsorption and potassium
secretion in the kidneys.

Synthesis

A common method for the synthesis of deoxycorticosterone acetate involves the use of
progesterone as a starting material.[11]

Synthetic Pathway
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Caption: Synthetic pathway of Deoxycorticosterone Acetate from Progesterone.

Applications in Research

Deoxycorticosterone acetate is a valuable tool in cardiovascular and renal research, primarily

for inducing hypertension and studying its pathological consequences.

DOCA-Salt Hypertension Model

The DOCA-salt model is a widely used animal model of mineralocorticoid-induced

hypertension.[12][13][14] This model mimics certain forms of human hypertension

characterized by salt sensitivity and volume expansion.

Animal Model: Male Sprague-Dawley or Wistar rats are commonly used.

o Uninephrectomy: A unilateral nephrectomy is performed on the animals under anesthesia.
[13][15] This enhances the hypertensive effect of DOCA.

o DOCA Administration: A pellet of deoxycorticosterone acetate (e.g., 25 mg, 50 mg, or 100 mg

sustained-release) is implanted subcutaneously.[1]

o Salt Loading: The drinking water is replaced with a 1% NaCl and 0.2% KCI solution.[13][16]

e Monitoring: Blood pressure is monitored regularly using tail-cuff plethysmography or

telemetry.[15]

o Outcome: A significant and sustained increase in blood pressure is typically observed within
2-4 weeks.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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